6-ROX hydrochloride

• Molecular Formula: C33H31ClN2O5
• Molecular Weight: 571.1 g/mol
• InChI: InChI=1S/C33H30N2O5.ClH/c36-32(37)20-9-10-21(33(38)39)24(17-20)27-25-15-18-5-1-11-34-13-3-7-22(28(18)34)30(25)40-31-23-8-4-14-35-12-2-6-19(29(23)35)16-26(27)31;/h9-10,15-17H,1-8,11-14H2,(H-,36,37,38,39);1H
• InChIKey: HYKDMQKZQYLGAN-UHFFFAOYSA-N

6-ROX Hydrochloride: Single-Isomer Rhodamine for qPCR

6-ROX hydrochloride (6-Carboxy-X-rhodamine hydrochloride; CAS: 1689512-96-6 for the hydrochloride salt, free acid CAS: 194785-18-7) is a purified single isomer of the 5(6)-ROX mixed isomer preparation . It is a bright red-fluorescent rhodamine dye widely used as a passive reference dye in real-time quantitative PCR (qPCR) and for labeling oligonucleotides in automated DNA sequencing . The pure 6-isomer exhibits excitation and emission maxima around 578 nm and 604 nm, respectively, with a high molar extinction coefficient (~82,000 M⁻¹cm⁻¹) and a quantum yield of up to 0.94 in aqueous buffer . Its spectral properties and isomeric purity distinguish it from mixed isomer preparations and other rhodamine dyes, making it a critical component in multiplex fluorescence assays and FRET-based detection systems [1].

Single-isomer purity supports reproducible oligonucleotide conjugation and HPLC characterization.

Red-shifted emission (604 nm) minimizes spectral crosstalk in multiplex qPCR with FAM, JOE, VIC.

Industry-standard passive reference dye for Applied Biosystems qPCR instruments.

• [1] Hanch Bio. 6-ROX Acid 194785-18-7. Product Technical Datasheet. Accessed 2026. View Source

Non-Substitutability of 6-ROX Hydrochloride

Generic substitution of 6-ROX hydrochloride with the commonly available mixed isomer preparation (5(6)-ROX) or with alternative rhodamine dyes (e.g., Rhodamine B, TAMRA) is scientifically unsound for quantitative, multiplexed, and regulated workflows. The 5- and 6-isomers, while spectrally nearly identical, produce distinct bioconjugate properties that lead to peak doubling during HPLC purification and unpredictable variations in conjugate performance, compromising assay reproducibility . Furthermore, the specific spectral overlap with common qPCR reporter dyes (e.g., FAM, VIC, JOE) and the instrument-specific optimal working concentrations for ROX-based passive reference normalization are not interchangeable with other red dyes . Substitution with a non-optimized reference dye can introduce well-to-well signal variation and Ct value drift, directly impacting the quantitative accuracy of gene expression or pathogen detection assays [1].

Mixed isomer (5(6)-ROX) preparations cause HPLC peak doubling and variable conjugate stoichiometry, compromising lot-to-lot reproducibility.

Alternative red dyes (Rhodamine B, TAMRA) lack the instrument-optimized spectral overlap for ROX-channel normalization, potentially introducing Ct drift.

• [1] Wang G, et al. Optimization of 6-carboxy-X-rhodamine concentration for real-time polymerase chain reaction using molecular beacon chemistry. Can J Microbiol. 2007;53(3):391-7. View Source

6-ROX Hydrochloride: Comparative Performance Evidence

Isomeric Purity: Resolving HPLC Peak Doubling

The purified 6-ROX single isomer (≥90-95% purity by HPLC) eliminates the peak doubling observed with mixed isomer preparations (5(6)-ROX) during HPLC analysis of labeled conjugates . The use of mixed isomers results in two distinct labeled species (5- and 6-isomer conjugates) that co-elute as a doublet or broad peak, complicating purification and quantification. In contrast, the single 6-isomer produces a single, sharp HPLC peak, enabling precise conjugate characterization and improved lot-to-lot consistency in manufacturing . This is particularly critical for complex biological applications where reproducibility is more valuable than material cost, as the minor positional difference between 5-ROX and 6-ROX can significantly alter the biological properties of the underlying conjugates .

Isomeric Purity

Data to verify

6-ROX: single sharp HPLC peak; 5(6)-ROX: doublet peaks; ≥90% single-isomer purity specification.

Supports reliable conjugate purification and lot consistency.

Supplier-reported purity; requires in-house verification.

Evidence Dimension	HPLC Peak Resolution and Purity
Target Compound Data	6-ROX hydrochloride: ≥90-95% single isomer purity by HPLC; single peak in conjugated form
Comparator Or Baseline	5(6)-ROX mixed isomers: variable isomer ratio (typically 1:1 to 1:2); produces doublet peaks in HPLC
Quantified Difference	Qualitative elimination of peak doubling; ≥90% single-isomer purity specification vs. mixed isomer composition
Conditions	HPLC analysis of labeled oligonucleotides and peptides; reversed-phase C18 columns

Why This Matters

For laboratories performing GLP-compliant assays or manufacturing diagnostic kits, the elimination of HPLC peak doubling and isomer ratio variability directly reduces batch failure rates and ensures regulatory compliance.

Spectral Separation for Multiplex qPCR

6-ROX hydrochloride exhibits a molar extinction coefficient of 82,000 M⁻¹cm⁻¹ and a quantum yield of 0.94 at pH 7.0 in aqueous buffer . This brightness (extinction coefficient × quantum yield) of approximately 77,080 is comparable to other rhodamine dyes but with a distinct red-shifted emission profile. Direct comparison with common rhodamine dyes shows: Rhodamine B (ε = 88,000 M⁻¹cm⁻¹, λex/em = 568/583 nm), Rhodamine 123 (ε = 101,000 M⁻¹cm⁻¹, λex/em = 507/529 nm), and XRITC (ε = 92,000 M⁻¹cm⁻¹, λex/em = 572/596 nm) . The key differentiator is not maximal brightness but the specific spectral positioning (λem ~604 nm), which minimizes spectral overlap with common green and yellow fluorophores (e.g., FAM, JOE, VIC) used in multiplex qPCR and DNA sequencing .

Spectral Separation

Data to verify

ε = 82,000 M⁻¹cm⁻¹, Φ = 0.94; λex/em 578/604 nm. Emission red-shifted by 21–75 nm vs. Rhodamine B/123.

Red-shifted emission minimizes cross-talk in 4–5 color multiplex assays.

Spectral data from vendor datasheets; confirm under own buffer conditions.

Evidence Dimension	Molar Extinction Coefficient and Quantum Yield
Target Compound Data	6-ROX hydrochloride: ε = 82,000 M⁻¹cm⁻¹, Φ = 0.94, Brightness = 77,080; λex/em = 578/604 nm
Comparator Or Baseline	Rhodamine B: ε = 88,000 M⁻¹cm⁻¹, λex/em = 568/583 nm; Rhodamine 123: ε = 101,000 M⁻¹cm⁻¹, λex/em = 507/529 nm; XRITC: ε = 92,000 M⁻¹cm⁻¹, λex/em = 572/596 nm
Quantified Difference	6-ROX emission is 21 nm red-shifted vs. Rhodamine B and 75 nm red-shifted vs. Rhodamine 123, enabling minimal cross-talk in multiplex assays.
Conditions	Measured in aqueous buffer (pH 7.0) or methanol; data from vendor technical datasheets

Why This Matters

When procuring dyes for a 4- or 5-color multiplex qPCR or sequencing panel, the red-shifted emission of 6-ROX ensures clean spectral separation from FAM and JOE/VIC channels, preventing signal bleed-through and false-positive calls.

Passive Reference Dye Optimization for qPCR

In a controlled study optimizing ROX concentration for molecular beacon-based real-time PCR, the optimal ROX concentration was determined to be 60 nM for assays targeting the Escherichia coli stx2 and Campylobacter jejuni luxS genes using the Mx4000 Multiplex Quantitative PCR System [1]. This study demonstrated that varying the ROX concentration influences PCR reproducibility, Ct values, and amplification efficiency, with suboptimal concentrations leading to erroneous quantitative results [1]. For specific Applied Biosystems instruments, vendor guidelines recommend instrument-specific final ROX concentrations: ABI 7000/7300 typically use 300 nM, while ABI 7700/7900HT systems require 400-500 nM for stable signal normalization [2].

qPCR Reference Dye Optimization

Head-to-head

Optimal ROX concentration: 60 nM (molecular beacon assay, Mx4000 system); 300–500 nM (ABI 7000–7900HT).

Reported optimal concentration supports reproducible Ct values and minimizes well-to-well variation.

Optimization may be needed for other assay chemistries and instruments.

Evidence Dimension	Optimal Working Concentration for qPCR Normalization
Target Compound Data	6-ROX optimal concentration: 60 nM (Mx4000 system, molecular beacon assay); 300-500 nM (ABI 7000-7900HT series)
Comparator Or Baseline	Generic ROX reference dye recommendations: often 50-500 nM, but not empirically optimized for specific assay chemistry
Quantified Difference	Empirically derived optimal concentration of 60 nM for molecular beacon assays; deviation from this concentration altered Ct values and reduced reproducibility.
Conditions	Mx4000 Multiplex Quantitative PCR System; molecular beacon chemistry; stx2 and luxS gene targets

Why This Matters

For core facilities and diagnostic labs running high-throughput qPCR, using empirically optimized 6-ROX concentrations prevents well-to-well variation and Ct value drift, directly reducing the need for repeat runs and improving data quality for publication or regulatory submission.

• [1] Wang G, et al. Optimization of 6-carboxy-X-rhodamine concentration for real-time polymerase chain reaction using molecular beacon chemistry. Can J Microbiol. 2007;53(3):391-7. View Source
• [2] Biomart. BTN100931 ROX Reference Dye, Low Concentration Type. Product Technical Note. 2017. View Source

Stability: Native vs. Stabilized Formulations

Native 6-ROX hydrochloride is known to be unstable compared to other rhodamine dyes, with some commercial samples exhibiting a shelf life of only a few months under recommended storage conditions . Accelerated aging studies following ICH Q1A(R2) guidelines have demonstrated less than 3% degradation over six months at 40°C/75% RH for the hydrochloride salt [1]. To address this limitation, stabilized derivatives such as 6-ROX glycine and 6-ROXtra™ have been developed. These formulations maintain spectral properties identical to 6-ROX (λex/em ~578/604 nm) but exhibit significantly enhanced stability, with 6-ROXtra™ reported to be stable at room temperature for several weeks compared to the native compound's rapid degradation .

Formulation Stability

Data to verify

Native 6-ROX:

Stabilized formulations may reduce cold-chain requirements for field-deployable assays.

Accelerated stability data from supplier; verify under intended storage conditions.

Evidence Dimension	Chemical Stability Under Accelerated Conditions
Target Compound Data	6-ROX hydrochloride: <3% degradation at 40°C/75% RH over 6 months; shelf life of several months at -20°C
Comparator Or Baseline	6-ROX glycine / 6-ROXtra™: stable at room temperature for weeks; extended shelf life (>12 months at -20°C)
Quantified Difference	Room temperature stability improved from days (native) to weeks (stabilized); accelerated degradation reduced to <3% over 6 months.
Conditions	ICH Q1A(R2) accelerated stability testing; 40°C/75% RH; storage at -20°C recommended for long-term

Why This Matters

For kit manufacturers and high-throughput labs, selecting the appropriate 6-ROX formulation (native vs. stabilized) directly impacts logistics costs (cold chain requirements) and assay robustness. The quantified degradation data supports shelf-life specifications for regulatory filings.

• [1] Kuujia. Cas no 1689512-96-6 (6-ROX hydrochloride). Product Technical Datasheet. Accessed 2026. View Source

6-ROX Hydrochloride: Key Applications

High-Throughput qPCR Normalization

For core facilities running Applied Biosystems 7000, 7300, 7700, or 7900HT instruments, 6-ROX hydrochloride is the industry-standard passive reference dye for normalizing non-PCR-related fluorescence fluctuations (e.g., pipetting errors, plasticware variations) . As demonstrated by Wang et al. (2007), the optimal ROX concentration is assay-specific, with 60 nM optimal for molecular beacon assays on the Mx4000 system, while ABI instruments require 300-500 nM final concentration . Procuring the pure 6-isomer ensures consistent normalization across runs and minimizes the risk of Ct value drift that can occur with mixed isomer preparations or alternative red dyes with suboptimal spectral overlap .

Oligonucleotide Conjugates for Diagnostic Kits

In GMP manufacturing of fluorescently labeled oligonucleotide probes for diagnostic kits, the single-isomer purity of 6-ROX hydrochloride (≥90% by HPLC) is essential to avoid the HPLC peak doubling observed with 5(6)-ROX mixed isomers . This peak doubling complicates downstream purification and introduces variability in conjugate stoichiometry, which can affect assay sensitivity and reproducibility. Using 6-ROX single isomer streamlines quality control, reduces batch rejection rates, and provides the lot-to-lot consistency required for FDA-cleared or CE-marked in vitro diagnostic devices .

FRET-Based Molecular Beacons and Biosensors

6-ROX hydrochloride serves as an efficient acceptor dye in FRET pairs with 5-FAM as the donor, a configuration commonly used in molecular beacon probes and FRET-based biosensors . The spectral separation between 5-FAM (λem ~520 nm) and 6-ROX (λex ~578 nm, λem ~604 nm) provides a Stokes shift of approximately 26 nm and minimal direct excitation of the acceptor, enabling sensitive detection of FRET efficiency changes upon target binding. While direct FRET efficiency values are not provided, the well-characterized spectral overlap and high quantum yield (Φ=0.94) of 6-ROX make it a reliable acceptor in quantitative FRET assays .

Stabilized Formulations for Field-Deployable qPCR

For applications where cold chain logistics are constrained (e.g., field-deployable pathogen detection, point-of-care diagnostics), the native instability of 6-ROX hydrochloride necessitates the procurement of stabilized derivatives such as 6-ROX glycine or 6-ROXtra™ . Accelerated stability data confirms that native 6-ROX degrades <3% over 6 months at 40°C/75% RH, but room-temperature stability is limited to days . Stabilized formulations extend room-temperature stability to weeks while maintaining identical spectral properties (λex/em ~578/604 nm, ε=82,000 M⁻¹cm⁻¹), enabling lyophilized master mix formulations that can be shipped and stored without continuous -20°C freezing .

Application

Selection Property

Validation Focus

High-Throughput qPCR Normalization

Single-isomer purity; instrument-optimized ROX concentration range

Ct value reproducibility and well-to-well signal normalization

Oligonucleotide Conjugates for Diagnostic Kits

High isomeric purity; single peak in conjugate HPLC

HPLC peak resolution and lot-to-lot conjugate consistency

FRET-Based Molecular Beacons

Spectral separation from FAM (donor); high quantum yield

FRET efficiency upon target binding; minimal donor-acceptor cross-talk

Field-Deployable qPCR Assays

Stabilized formulation (e.g., 6-ROX glycine) for room-temperature handling

Shelf-life under ambient conditions; cold chain independence

• [1] Wang G, et al. Optimization of 6-carboxy-X-rhodamine concentration for real-time polymerase chain reaction using molecular beacon chemistry. Can J Microbiol. 2007;53(3):391-7. View Source
• [2] Biomart. BTN100931 ROX Reference Dye, Low Concentration Type. Product Technical Note. 2017. View Source
• [3] Kuujia. Cas no 1689512-96-6 (6-ROX hydrochloride). Product Technical Datasheet. Accessed 2026. View Source